Cas no 2639389-64-1 (methyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate)

• Product Name: methyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate
• CAS No: 2639389-64-1
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5639688
• PubChem ID: 165902132
• Update Time: 2025-06-30

methyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639389-64-1
• EN300-27782622
• methyl (3aR,6aS)-5-amino-octahydrocyclopenta[c]pyrrole-5-carboxylate
• methyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate

• Inchi： 1S/C9H16N2O2/c1-13-8(12)9(10)2-6-4-11-5-7(6)3-9/h6-7,11H,2-5,10H2,1H3/t6-,7+,9?
• InChI Key： IIBYZAWSGNYOOE-AVSFMBPQSA-N
• SMILES： O(C)C(C1(C[C@H]2CNC[C@H]2C1)N)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate

Comprehensive Overview of methyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate (CAS No. 2639389-64-1)

The compound methyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate (CAS No. 2639389-64-1) is a specialized chiral molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopentacpyrrole core, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical precision and functional versatility, which align with the growing demand for enantiomerically pure compounds in drug discovery.

In recent years, the scientific community has focused on chiral building blocks like methyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate to address challenges in asymmetric synthesis. This compound's amino and ester functionalities provide reactive sites for further derivatization, enabling the creation of tailored molecules for targeted applications. Its octahydrocyclopentacpyrrole scaffold is particularly noteworthy, as it mimics motifs found in natural products and therapeutic agents, making it a hotspot for innovation.

The rise of AI-driven drug design and computational chemistry has further amplified interest in compounds like CAS No. 2639389-64-1. Researchers are leveraging machine learning to predict its reactivity and optimize synthetic pathways, reducing time and costs. Additionally, its potential role in peptide mimetics and small-molecule inhibitors aligns with trends in personalized medicine and precision therapeutics, addressing frequent search queries such as "chiral intermediates for drug development" and "scaffolds for bioactive molecules."

From a synthetic perspective, the methyl ester group in methyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate offers hydrolytic stability while allowing facile conversion to carboxylic acids or amides. This adaptability is critical for medicinal chemists exploring structure-activity relationships (SAR). The compound's 3aR,6aS configuration ensures enantiomeric purity, a key factor in avoiding off-target effects—a common concern in modern pharmacology discussions.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, CAS No. 2639389-64-1 is designed with green chemistry principles in mind, minimizing hazardous byproducts. This aligns with industry shifts toward sustainable synthesis, a topic frequently searched in academic and industrial forums. Its application in bioconjugation and proteomics further expands its utility, catering to the demand for multifunctional reagents in life sciences.

In summary, methyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate represents a convergence of stereochemical elegance and practical utility. Its relevance to drug discovery, computational modeling, and sustainable chemistry ensures its prominence in contemporary research. As the scientific community continues to explore its applications, this compound is poised to become a cornerstone in the development of next-generation therapeutics and biochemical tools.